4-Bromo-2-nitrophenol
Cat. No. B183274
M. Wt: 218 g/mol
InChI Key: CUTFAPGINUFNQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07087601B2
Procedure details
To a stirred solution of 4-bromo-2-nitrophenol (5.00 g, 22.9 mmol) in MeOH (120 mL) was added tin(II) chloride dihydrate (15.53 g, 68.8 mmol). The reaction mixture was heated at reflux and monitored by LC/MS. When significant reduction was complete, the reaction mixture was cooled to rt, poured over ice, and made basic (pH 9) with 50% saturated NaHCO3. The aqueous layer was extracted with EtOAc (2×150 mL) and the combined extracts washed with brine, dried over MgSO4, filtered, and concentrated in vacuo to give 2-amino-4-bromophenol as a dark gray solid. 1H NMR (CDCl3, 300 MHz) δ 9.29 (br s, 1H), 6.71 (d, 1H), 6.56 (d, 1H), 6.49 (dd, 1H), 4.83 (br s, 2H).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:7]=[CH:6][C:5]([OH:8])=[C:4]([N+:9]([O-])=O)[CH:3]=1.O.O.[Sn](Cl)Cl.C([O-])(O)=O.[Na+]>CO>[NH2:9][C:4]1[CH:3]=[C:2]([Br:1])[CH:7]=[CH:6][C:5]=1[OH:8] |f:1.2.3,4.5|
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)O)[N+](=O)[O-]
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Name
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Quantity
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15.53 g
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Type
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reactant
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Smiles
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O.O.[Sn](Cl)Cl
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(=O)(O)[O-].[Na+]
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction mixture was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux
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ADDITION
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Type
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ADDITION
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Details
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poured over ice
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with EtOAc (2×150 mL)
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WASH
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Type
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WASH
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Details
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the combined extracts washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC1=C(C=CC(=C1)Br)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
